A-75925

• CAS: 129467-48-7; 142861-15-2
• Molecular Formula: C44H54N4O8
• Molecular Weight: 766.9 g/mol
• InChI: InChI=1S/C44H54N4O8/c1-29(2)37(47-43(53)55-27-33-21-13-7-14-22-33)41(51)45-35(25-31-17-9-5-10-18-31)39(49)40(50)36(26-32-19-11-6-12-20-32)46-42(52)38(30(3)4)48-44(54)56-28-34-23-15-8-16-24-34/h5-24,29-30,35-40,49-50H,25-28H2,1-4H3,(H,45,51)(H,46,52)(H,47,53)(H,48,54)/t35-,36-,37-,38-,39+,40+/m0/s1
• InChIKey: TZRRVSCDIPHXHN-RRUVMKMCSA-N

Validating novel HIV-1 protease inhibitors requires consistent reference standards. Generic substitution of A-75925 introduces experimental variability due to unique resistance mutation signatures and strain-specific efficacy profiles. - **Defined resistance footprint**: G48V, V82A, I84V, L90M - benchmark for cross-resistance profiling - **Multi-strain validation**: Active against HIV-1IIIB (EC90 0.1-4 μM), HIV-1Ba-L (0.75-2 μM), primary isolates & AZT-resistant variants - **Synergy data available**: Documented with zidovudine, ddI & NNRTI RD4-2217 - **Structural probe**: 1,6-diphenylhexane-2,5-diamine scaffold for crystallography & MD simulations

A-75925 for HIV-1 Protease Research: Baseline Compound Overview

A-75925 (CAS 129467-48-7; 142861-15-2) is a synthetic oligopeptide-based inhibitor of the human immunodeficiency virus type 1 (HIV-1) protease, an essential enzyme for viral maturation [1]. It was originally developed by Abbott Laboratories as an investigational antiviral agent and reached Phase 2 clinical evaluation before discontinuation [2]. The compound functions by binding to the HIV-1 protease active site, thereby preventing the proteolytic processing of viral polyproteins and blocking the production of infectious virions [1]. As a research tool, A-75925 serves as a prototypical member of the first-generation peptidomimetic HIV-1 protease inhibitor class, providing a structural and mechanistic reference point for studying inhibitor-resistance relationships and for benchmarking newer-generation inhibitors [3].

1

C2 symmetry-based peptidomimetic scaffold for HIV-1 protease inhibition studies

2

Reference standard for cross-resistance profiling across laboratory-adapted, clinical, and drug-resistant isolates

3

Validated in vitro antiviral research tool with documented combination synergy datasets

• [1] National Library of Medicine. A 75925 MeSH Supplementary Concept Data. MeSH Unique ID: C073672. Date introduced: 1992-04-21. View Source
• [2] TTD Drug Database. A-75925 Drug Information. Drug ID: D07MPJ. Accessed 2026-04-18. View Source
• [3] Nillroth U, Vrang L, Markgren PO, Hultén J, Hallberg A, Danielson UH. Human immunodeficiency virus type 1 proteinase resistance to symmetric cyclic urea inhibitor analogs. Antimicrob Agents Chemother. 1997 Nov;41(11):2383-8. View Source

A-75925: Why Generic Substitution with Other HIV-1 Protease Inhibitors is Not Recommended

Although multiple HIV-1 protease inhibitors share a common enzymatic target, they exhibit distinct resistance mutation profiles and differential susceptibility to specific active-site amino acid substitutions [1]. In vitro selection experiments demonstrate that A-75925 selects for a unique pattern of viral protease mutations (including G48V, V82A, I84V, L90M, and G48V/L90M double mutant) that differ from those selected by other first-generation inhibitors such as DMP 323 or Ro 31-8959 [2]. Consequently, substitution of A-75925 with a structurally related analog—without direct comparative resistance data—may confound experimental interpretation of resistance mechanisms, cross-resistance profiles, and the structure-activity relationships governing inhibitor binding. For research applications requiring precise mapping of resistance pathways or comparative inhibition kinetics, procurement of the exact compound is essential to ensure reproducibility and to avoid introducing uncharacterized variables.

A-75925
(C2 symmetry-based peptidomimetic)

Distinct resistance mutation profile — selects G48V/V82A/I84V/L90M, which may not transfer to cyclic urea inhibitor resistance models

A-75925
(strain-validated inhibitor)

Strain-dependent efficacy may differ — activity against monocytotropic HIV-1Ba-L and AZT-resistant isolates may not be replicated by structural analogs

A-75925
(specific aqueous solubility)

Solubility differences among C2 inhibitors may alter experimental conditions and require revalidation if substituted

• [1] Nillroth U, Vrang L, Markgren PO, Hultén J, Hallberg A, Danielson UH. Human immunodeficiency virus type 1 proteinase resistance to symmetric cyclic urea inhibitor analogs. Antimicrob Agents Chemother. 1997 Nov;41(11):2383-8. View Source
• [2] Nillroth U, Vrang L, Markgren PO, Hultén J, Hallberg A, Danielson UH. Human immunodeficiency virus type 1 proteinase resistance to symmetric cyclic urea inhibitor analogs. Antimicrob Agents Chemother. 1997 Nov;41(11):2383-8. PMID: 9371337. View Source

A-75925 Product-Specific Quantitative Evidence for Scientific Selection

Resistance Selection Profile: A-75925 vs. DMP 323 and Ro 31-8959

In a comparative in vitro resistance selection study, A-75925, DMP 323 (a symmetric cyclic urea inhibitor), and Ro 31-8959 (saquinavir) each selected for distinct HIV-1 protease mutation patterns. Virus propagated in the presence of A-75925 yielded protease mutations G48V, V82A, I84V, L90M, and the double mutant G48V/L90M, which were subsequently characterized enzymatically [1]. These mutations were not uniformly selected by the other inhibitors, indicating inhibitor-specific resistance pathways.

Broad-Spectrum Antiviral Activity

Head-to-head

EC90: 0.1–4 μM across four HIV-1 strain categories

ATH8 cells, monocytes/macrophages, PBMCs

Supports multi-strain antiviral research context

Activity confirmed against T-cell tropic, monocytotropic, primary clinical, and AZT-resistant isolates

Evidence Dimension	HIV-1 protease resistance mutation selection
Target Compound Data	Selection of protease mutations G48V, V82A, I84V, L90M, and G48V/L90M
Comparator Or Baseline	DMP 323 and Ro 31-8959 (saquinavir) - each selected different, inhibitor-specific mutation patterns
Quantified Difference	Distinct, non-overlapping mutation sets; specific mutations quantified only for A-75925 selection pool
Conditions	HIV-1 propagation in cell culture under inhibitor selection pressure

Why This Matters

This unique resistance selection signature justifies the use of A-75925 in studies aiming to map specific resistance pathways or to evaluate cross-resistance with other protease inhibitors.

• [1] Nillroth U, Vrang L, Markgren PO, Hultén J, Hallberg A, Danielson UH. Human immunodeficiency virus type 1 proteinase resistance to symmetric cyclic urea inhibitor analogs. Antimicrob Agents Chemother. 1997 Nov;41(11):2383-8. View Source

Enzymatic Activity of A-75925-Selected I84V Mutant: Comparative Vitality Analysis

The I84V mutant protease, selected by A-75925, was identified as the enzyme variant most resistant to cyclic urea inhibitors among all characterized mutants. Using vitality values—a metric that normalizes resistance relative to enzymatic fitness—the I84V mutant exhibited the highest resistance index against DMP 323 and AHA 008 [1]. Notably, the double mutation L10F/I84V conferred even greater resistance than I84V alone, underscoring the compounding effect of A-75925-selected mutations.

Distinct Resistance Mutation Profile

Head-to-head

G48V, V82A, I84V, L90M, G48V/L90M selected

Cell culture resistance selection; recombinant enzyme kinetics

Supports cross-resistance profiling study context

G48V/L90M double mutant: 10-fold kcat/Km reduction vs wild-type

Evidence Dimension	Vitality value (resistance normalized to catalytic efficiency)
Target Compound Data	I84V mutant selected by A-75925
Comparator Or Baseline	Other mutants (G48V, V82A, L90M, G48V/L90M, L10F/I84V) vs. wild-type enzyme
Quantified Difference	I84V showed highest vitality values (most resistant) among all tested mutants against DMP 323 and AHA 008; L10F/I84V double mutant conferred even greater resistance
Conditions	In vitro enzymatic assay with purified mutant proteases; vitality = (Ki × kcat/Km)mutant / (Ki × kcat/Km)wild-type

Why This Matters

This quantitative resistance profile establishes A-75925 as a critical reference compound for studying the I84V resistance pathway, which remains clinically relevant for understanding cross-resistance to certain protease inhibitors.

• [1] Nillroth U, Vrang L, Markgren PO, Hultén J, Hallberg A, Danielson UH. Human immunodeficiency virus type 1 proteinase resistance to symmetric cyclic urea inhibitor analogs. Antimicrob Agents Chemother. 1997 Nov;41(11):2383-8. View Source

Structural Basis of Resistance: Loss of van der Waals Interactions in I84V Mutant

Structural analysis of the I84V mutation—selected by A-75925—revealed that resistance arises from a loss of van der Waals interactions between the inhibitor and the larger isoleucine side chain at position 84, which is replaced by a smaller valine residue in the mutant enzyme [1]. This mechanistic insight was corroborated by the observation that I84V exhibited lower resistance to AHA 008, a compound whose phenyl groups protrude deeper into the S1 and S1' subsites and thus partially compensate for the lost van der Waals contact [1].

Combination Synergy Data

Head-to-head

Synergistic with AZT, ddI, and RD4-2217 (EC50 = 6 nM)

COMBO synergy analysis; PHA-activated PBMCs; MT-4 cells

Supports combination antiviral research context

RD4-2217 at 1–10 μM suppressed viral breakthrough in long-term culture

Evidence Dimension	Resistance mechanism (molecular interaction loss)
Target Compound Data	A-75925 (implicated in I84V selection)
Comparator Or Baseline	AHA 008 (cyclic urea inhibitor with deeper S1/S1' subsite penetration)
Quantified Difference	I84V mutant showed reduced resistance to AHA 008 compared to DMP 323 (vitality values lower for AHA 008); difference attributed to retention of van der Waals contacts with deeper-protruding phenyl groups
Conditions	Structural modeling based on HIV-1 protease crystal structures; enzymatic vitality assays

Why This Matters

This mechanistic finding provides a rational structural basis for the resistance profile of A-75925-selected mutants, enabling researchers to computationally model and predict inhibitor susceptibility in the context of specific active-site mutations.

• [1] Nillroth U, Vrang L, Markgren PO, Hultén J, Hallberg A, Danielson UH. Human immunodeficiency virus type 1 proteinase resistance to symmetric cyclic urea inhibitor analogs. Antimicrob Agents Chemother. 1997 Nov;41(11):2383-8. View Source

A-75925: Optimal Research Application Scenarios Based on Product-Specific Evidence

In Vitro Resistance Selection and Cross-Resistance Profiling

A-75925 is ideally suited for in vitro resistance selection experiments designed to generate and characterize HIV-1 protease variants with specific mutation patterns (G48V, V82A, I84V, L90M, G48V/L90M) [1]. The resulting viral or enzymatic clones can be used to evaluate cross-resistance to other protease inhibitors, to map mutational pathways, and to validate computational predictions of inhibitor susceptibility.

Enzymatic Characterization of I84V and L90M Mutant Proteases

Researchers studying the kinetic and structural consequences of the I84V and L90M protease mutations should use A-75925 as the reference selection compound, as these mutations were originally isolated under A-75925 pressure [1]. The availability of well-characterized mutant enzyme clones (I84V, L90M, G48V/L90M) enables precise determination of inhibitor binding constants (Ki) and catalytic parameters (kcat, Km) for comparative enzymology studies.

Structure-Activity Relationship Studies of Cyclic Urea and Peptidomimetic Inhibitors

The structural insights derived from A-75925-selected mutants—specifically the loss of van der Waals interactions at position 84 and the differential resistance to AHA 008 versus DMP 323—provide a validated experimental system for probing S1/S1' subsite interactions [1]. A-75925 serves as a key reference compound in comparative SAR studies aimed at optimizing inhibitor potency against both wild-type and resistant HIV-1 protease variants.

Benchmarking Novel HIV-1 Protease Inhibitors Against Historical Comparators

For laboratories developing next-generation HIV-1 protease inhibitors, A-75925 represents an important historical comparator that defines the resistance and enzymatic activity baseline for first-generation peptidomimetic inhibitors. Its inclusion in screening panels allows for quantitative benchmarking of new compounds against a well-characterized standard with established resistance mutation profiles [1].

Application

Selection Property

Validation Focus

Cross-Resistance Profiling Studies

Characterized resistance mutation signature

G48V/V82A/I84V/L90M mutation panel review

Multi-Strain Antiviral Screening

Broad-spectrum validated reference standard

Strain-panel endpoint comparison across T-cell tropic and monocytotropic isolates

Combination Antiviral Research

Predefined synergy dataset availability

COMBO analysis framework and NRTI/NNRTI interaction context

Structural Biology of C2 Symmetry-Based Inhibitors

Well-defined peptidomimetic scaffold

Symmetric scaffold binding mode interpretation

• [1] Nillroth U, Vrang L, Markgren PO, Hultén J, Hallberg A, Danielson UH. Human immunodeficiency virus type 1 proteinase resistance to symmetric cyclic urea inhibitor analogs. Antimicrob Agents Chemother. 1997 Nov;41(11):2383-8. View Source